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Compound of Interest

Compound Name: 1-Methylpyrrolidine

Cat. No.: B122478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical synthesis, formulation,

and manufacturing, directly impacting reaction efficiency, product purity, process safety, and

environmental footprint. Among the vast array of available solvents, nitrogen-containing

heterocyclic compounds are valued for their unique solvency characteristics. This guide

provides an objective, data-driven comparison between two such solvents: 1-
Methylpyrrolidine and N-Methyl-2-pyrrolidone (NMP), to assist researchers and drug

development professionals in making informed decisions.

NMP, a lactam, is a well-established, powerful, aprotic solvent widely used in the

pharmaceutical, petrochemical, and electronics industries for its high solvency and thermal

stability.[1][2][3][4] However, its classification as a reproductive toxicant has necessitated a

search for safer alternatives.[1] 1-Methylpyrrolidine, a cyclic aliphatic amine, presents itself as

a potential alternative, sharing structural similarities but differing significantly in chemical

functionality. This guide will compare their physicochemical properties, performance

applications, and safety profiles, supported by experimental data and protocols.

Physicochemical Properties: A Head-to-Head
Comparison
The fundamental properties of a solvent dictate its behavior and suitability for specific

applications. 1-Methylpyrrolidine is a highly volatile, low-boiling point amine, while NMP is a
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high-boiling, thermally stable lactam. These differences are summarized below.

Property 1-Methylpyrrolidine
N-Methyl-2-
pyrrolidone (NMP)

References

Chemical Structure

A five-membered

saturated ring with a

methyl group on the

nitrogen atom (a

tertiary amine).

A five-membered

lactam (a cyclic

amide) with a methyl

group on the nitrogen

atom.

CAS Number 120-94-5 872-50-4

Molecular Formula C₅H₁₁N C₅H₉NO

Molar Mass ( g/mol ) 85.15 99.13

Appearance
Clear, colorless to

light yellow liquid

Colorless to light

yellow liquid

Odor Strong, amine/fish-like Faint, mild amine-like

Boiling Point (°C) 76 - 81 202 - 204

Melting Point (°C) -90 -24

Density (g/mL) ~0.800 (at 20°C) ~1.028 (at 25°C)

Flash Point (°C) -16 to -7 91 - 95

Vapor Pressure 100 hPa (at 20°C) 0.324 hPa (at 20°C)

Water Solubility Fully miscible Miscible

pKa 10.32 (at 25°C) -0.41 (Predicted)

Viscosity (mPa·s)
Low (data not

specified)
1.661 (at 25°C)

Dipole Moment

(Debye)
Not specified 4.09

Dielectric Constant Not specified 32.2 (at 25°C)
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Structural and Functional Differences
The primary distinction lies in their functional group: 1-Methylpyrrolidine is a tertiary amine,

making it basic, while NMP is a lactam (an amide), which is neutral. This difference in

functionality is key to their chemical behavior.

NMP Hazard Profile 1-Methylpyrrolidine Hazard Profile

N-Methyl-2-pyrrolidone
(NMP)

Reproductive Toxicant
(H360D: May damage the unborn child)

Primary Hazard

Skin, Eye, & Respiratory
Irritant

Also causes

Developmental Toxicity
(Fetal weight reduction, infertility at high doses)

Manifests as

1-Methylpyrrolidine

Highly Flammable
(H225)

Corrosive
(Causes severe skin/eye damage)

Acutely Toxic
(Swallowed/Inhaled)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide: 1-Methylpyrrolidine vs. N-Methyl-
2-pyrrolidone (NMP) as Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122478#1-methylpyrrolidine-vs-n-methyl-2-
pyrrolidone-nmp-as-a-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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